1-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 2-thiophen-2-yl-1-(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)ethanone
• InChI: InChI=1S/C15H15N3OS/c19-15(7-11-2-1-5-20-11)18-10-3-4-14(18)12-8-16-9-17-13(12)6-10/h1-2,5,8-10,14H,3-4,6-7H2
• InChI Key: KGOBNTZAVGRBFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=CN=CN=C3CC1N2C(=O)CC4=CC=CS4
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol
• CAS No.: 1903536-75-3

Description

1-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C15H15N3OS and its molecular weight is 285.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

The compound has been utilized as a starting material or intermediate in the synthesis of heterocyclic compounds exhibiting antiviral activities. For instance, derivatives synthesized from related compounds have been evaluated for their cytotoxicity against various viruses, highlighting the potential for developing new antiviral agents (Attaby et al., 2006).

Crystal Structure and Catalytic Reactions

Studies involving base-catalyzed reactions of nucleophilic reagents with carbodiimides, derived from similar complex compounds, have been conducted to understand the influence of structural modifications on molecular geometry and conformation. This research is critical for designing compounds with specific physical or chemical properties (Chen & Liu, 2019).

Antibacterial Activity

Research on novel thieno[2, 3-d] pyrimidines has shown that these compounds possess antibacterial activity against both Gram-positive and Gram-negative bacteria. This suggests the potential for these compounds to be developed into new antibiotics (Salahuddin et al., 2009).

Anticancer Agents

Novel pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives have been designed, synthesized, and evaluated for their cytotoxicity against various human cancer cell lines, showing moderate to good efficacy. Such studies underscore the importance of heterocyclic compounds in developing new treatments for cancer (Alam et al., 2018).